tert-Butyl 4-amino-3-(methylsulfonyl)benzoate
Overview
Description
Tert-Butyl 4-amino-3-(methylsulfonyl)benzoate is a useful research compound. Its molecular formula is C12H17NO4S and its molecular weight is 271.33 g/mol. The purity is usually 95%.
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Scientific Research Applications
Highly Diastereoselective Synthesis
- The compound has been employed in highly diastereoselective and stereodivergent dihydroxylations of acyclic allylic amines, which is crucial for the asymmetric synthesis of complex sugar derivatives like 3,6-dideoxy-3-amino-L-talose. This process demonstrates the compound's utility in generating structurally complex and chiral molecules from simpler acyclic precursors, highlighting its role in synthesizing bioactive compounds and pharmaceutical intermediates (Csatayová et al., 2011).
Asymmetric Mannich Reaction
- Another application involves its use in the synthesis of tert-Butyl (1S,2S)-2-Methyl-3-Oxo-1-Phenylpropylcarbamate by asymmetric Mannich reaction, illustrating the compound's versatility in enabling asymmetric synthesis of chiral carbamates. This method underscores its importance in creating compounds with potential pharmaceutical applications (Yang et al., 2009).
Versatile Intermediates for Asymmetric Synthesis
- N-tert-Butanesulfinyl imines derived from tert-Butyl 4-amino-3-(methylsulfonyl)benzoate are highlighted as exceedingly versatile intermediates for the asymmetric synthesis of amines. These intermediates facilitate the synthesis of a wide range of highly enantioenriched amines, proving essential for the development of chiral amine-containing drugs and molecules (Ellman et al., 2002).
Synthesis of Protected 1,2-Amino Alcohols
- The compound also plays a role in the synthesis of protected 1,2-amino alcohols using tert-butanesulfinyl aldimines and ketimines, which are crucial in drug development and synthesis of natural products. This application emphasizes its utility in constructing molecules with multiple functional groups in a stereocontrolled manner (Tang et al., 2001).
Anionic Amino-Cope Rearrangement
- Additionally, the compound has been utilized in an anionic amino-Cope rearrangement cascade synthesis of 2,4-substituted benzoate esters from acyclic building blocks. This innovative application showcases its role in facilitating complex molecular rearrangements, leading to the efficient construction of benzoate esters with potential applications in material science and pharmaceutical chemistry (Qureshi & Njardarson, 2022).
Properties
IUPAC Name |
tert-butyl 4-amino-3-methylsulfonylbenzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO4S/c1-12(2,3)17-11(14)8-5-6-9(13)10(7-8)18(4,15)16/h5-7H,13H2,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRGUTGDIGGNZPZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=CC(=C(C=C1)N)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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